4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride

• IUPAC Name: 4-methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine;hydrochloride
• InChI: InChI=1S/C10H13F3N4.ClH/c1-7-6-8(10(11,12)13)16-9(15-7)17-4-2-14-3-5-17;/h6,14H,2-5H2,1H3;1H
• InChI Key: QXNAXWNHLXFKPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCNCC2)C(F)(F)F.Cl
• Molecular Formula: C10H14ClF3N4
• Molecular Weight: 282.69 g/mol
• CAS RN: 1431966-63-0

Description

4-Methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine hydrochloride (4MPTFPH) is a novel drug candidate with potential applications in a variety of scientific research areas. 4MPTFPH is a small molecule that has been developed for use as an agonist of the metabotropic glutamate receptor 5 (mGluR5). This receptor is involved in a variety of physiological processes and is believed to be a potential target for the development of drugs for the treatment of neurological diseases.

Scientific Research Applications

DNA Interaction and Cellular Applications

Pyrimidine derivatives, such as Hoechst 33258, are known for their ability to bind to the minor groove of double-stranded B-DNA, specifically targeting AT-rich sequences. These compounds, which include piperazine groups, are utilized extensively as fluorescent DNA stains in cellular biology for chromosome and nuclear staining, analysis of DNA content via flow cytometry, and in studying plant chromosomes. Moreover, Hoechst derivatives serve as radioprotectors and topoisomerase inhibitors, highlighting their importance in drug design and understanding DNA interactions (Issar & Kakkar, 2013).

Pharmacological Applications

Piperazine and its analogs are central to developing medications for treating depression, psychosis, and anxiety. Arylpiperazine derivatives, including pyrimidinylpiperazine (e.g., buspirone), have shown extensive pre-systemic and systemic metabolism, leading to various pharmacological effects due to their interactions with serotonin and other neurotransmitter receptors. This extensive utilization underscores their role in creating new therapeutic agents (Caccia, 2007).

Drug Discovery and Design

Piperazine derivatives have been highlighted for their broad spectrum of pharmaceutical applications. These compounds, including pyrimidine derivatives, are found in drugs with various therapeutic uses such as antipsychotic, antihistamine, antianginal, and antidepressant activities. Modifications to the piperazine nucleus can significantly affect the medicinal potential of resultant molecules, offering a pathway for drug discovery and design, emphasizing the flexibility of piperazine as a building block for drug-like elements (Rathi et al., 2016).

Neurological Applications

Research into 5-HT1A receptors, which are crucial in the serotonin system, has identified pyrimidine derivatives as potential antidepressants. Drugs targeting these receptors often contain functional groups such as piperazine, piperidine, and pyrimidine, indicating the significance of these compounds in developing treatments for depression (Wang et al., 2019).

Mechanism of Action

Target of Action

Related compounds, such as triazole-pyrimidine hybrids, have been studied for their neuroprotective and anti-neuroinflammatory properties . These compounds have shown promising results in human microglia and neuronal cell models .

Mode of Action

Related compounds have shown to inhibit nitric oxide (no) and tumor necrosis factor-α (tnf-α) production in lps-stimulated human microglia cells . They also reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Biochemical Pathways

Related compounds have shown to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Result of Action

Related compounds have shown promising neuroprotective and anti-inflammatory properties .